Cas no 35171-60-9 (Phosphonium, pentyltriphenyl-, chloride)
35171-60-9 structure
Product Name:Phosphonium, pentyltriphenyl-, chloride
CAS No:35171-60-9
MF:C23H26ClP
MW:368.879306316376
CID:1476448
PubChem ID:11057704
Update Time:2025-04-21
Phosphonium, pentyltriphenyl-, chloride Chemical and Physical Properties
Names and Identifiers
-
- Phosphonium, pentyltriphenyl-, chloride
- pentyl(triphenyl)phosphanium,chloride
- 35171-60-9
- DTXSID60453639
- SCHEMBL5091467
-
- Inchi: 1S/C23H26P.ClH/c1-2-3-13-20-24(21-14-7-4-8-15-21,22-16-9-5-10-17-22)23-18-11-6-12-19-23;/h4-12,14-19H,2-3,13,20H2,1H3;1H/q+1;/p-1
- InChI Key: ITEGLKPIWVGVBO-UHFFFAOYSA-M
- SMILES: [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCC
Computed Properties
- Exact Mass: 341.9427
- Monoisotopic Mass: 368.1460655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 286
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
- LogP: 2.17470
Phosphonium, pentyltriphenyl-, chloride Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
35171-60-9 (Phosphonium, pentyltriphenyl-, chloride) Related Products
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- 27721-02-4(1,5-Bis(diphenylphosphino)pentane)
- 41625-30-3(1,8-Bis(diphenylphosphino)octane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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